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Compound of Interest

Compound Name: Cyclamidomycin

Cat. No.: B10828874

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclamidomycin, also known as Desdanine or Pyracrimycin A, is an antibiotic belonging to
the acrylamide class.[1][2] First isolated from Streptomyces sp., it exhibits antimicrobial activity
against a range of bacteria.[1] This technical guide provides a comprehensive overview of the
known physicochemical properties and stability of Cyclamidomycin. Due to the limited
availability of detailed experimental studies on Cyclamidomycin in publicly accessible
literature, this guide combines reported data with established principles of pharmaceutical
stability testing to offer a thorough resource for researchers.

Physicochemical Properties

Cyclamidomycin is a white to off-white solid at room temperature. Its fundamental
physicochemical properties are summarized in the table below.

Table 1: Physicochemical Properties of Cyclamidomycin
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Property Value Source
Molecular Formula C7H10N20 [1112]
Molecular Weight 138.17 g/mol [2]

2E)-3-(3,4-dihydro-2H-pyrrol-
IUPAC Name (2E)-3 ) Y by [2]
5-yl)acrylamide

CAS Number 35663-85-5 [1][2]
Appearance Solid MedKoo Biosciences
Solubility Soluble in DMSO [11[2]

Powder: -20°C for 3 years, 4°C
N for 2 years. In solvent: -80°C ]
Storage Conditions InvivoChem
for 6 months, -20°C for 1

month.

Stability Profile

The stability of an active pharmaceutical ingredient (API) is a critical factor in drug
development, influencing its formulation, storage, and shelf-life. While specific, in-depth stability
studies on Cyclamidomycin are not widely published, its structural motifs—an a,3-unsaturated
amide (acrylamide) and a 1,4-dihydropyrrole ring—provide insights into its potential
degradation pathways.

General Storage Recommendations

Commercial suppliers recommend storing Cyclamidomycin as a solid powder at -20°C for
long-term storage (up to 3 years) and at 4°C for shorter periods (up to 2 years). When
dissolved in a solvent such as DMSO, it is recommended to store aliquots at -80°C for up to 6
months or -20°C for up to 1 month to minimize degradation.[1]

Potential Degradation Pathways

Based on the chemical structure of Cyclamidomycin, the following degradation pathways are
plausible under stress conditions:
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Hydrolysis: The acrylamide functional group is susceptible to hydrolysis, particularly under
acidic or basic conditions. This would lead to the formation of (2E)-3-(3,4-dihydro-2H-pyrrol-
5-yl)acrylic acid and ammonia.

Oxidation: The dihydropyrrole ring and the double bond in the acrylamide moiety are
potential sites for oxidation. This could lead to the formation of various oxidation products,
including N-oxides and epoxides.

Photodegradation: Exposure to light, particularly UV radiation, can induce isomerization of
the double bond or other photochemical reactions.

Polymerization: Acrylamide and its derivatives are known to undergo polymerization,
especially in the presence of free radicals, which can be initiated by heat, light, or oxidizing
agents.
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Hypothetical Degradation Pathways of Cyclamidomycin
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Experimental Workflow for Forced Degradation Studies

Oxidative

\ 4
Acid Hydrolysis Base Hydrolysis Oxidation Thermal Degradation Photodegradation
(0.1N HCI, RT/60°C) (0.1N NaOH, RT/60°C) (3% H202, RT) (70°C, Solid) (ICH Q1B)
\‘\A v A/‘/

Analyze by Stability-Indicating
HPLC-UV/MS

Hydrolytic Hydrolytic Photolytic

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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